Cas no 1314391-70-2 (1-(difluoromethyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(difluoromethyl)cyclopropane-1-carbaldehyde
• CAS No: 1314391-70-2
• MF: C₅H₆F₂O
• MW: 120.097348690033
• MDL: MFCD20230594
• CID: 4587985
• PubChem ID: 84762121
• Update Time: 2025-06-30

1-(difluoromethyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)cyclopropane-1-carbaldehyde
• Cyclopropanecarboxaldehyde, 1-(difluoromethyl)-
• 1-(Difluoromethyl)cyclopropanecarbaldehyde

• MDL： MFCD20230594
• Inchi： 1S/C5H6F2O/c6-4(7)5(3-8)1-2-5/h3-4H,1-2H2
• InChI Key： FWEZHZHMCZMCFT-UHFFFAOYSA-N
• SMILES： C1(C(F)F)(C=O)CC1

Additional information on 1-(difluoromethyl)cyclopropane-1-carbaldehyde

1-(Difluoromethyl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1314391-70-2, commonly referred to as 1-(difluoromethyl)cyclopropane-1-carbaldehyde, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring structure, which is a three-membered ring of carbon atoms, and the presence of a difluoromethyl group attached to the aldehyde functional group. The combination of these structural features makes this compound highly versatile and interesting for various applications.

Recent studies have highlighted the potential of 1-(difluoromethyl)cyclopropane-1-carbaldehyde in drug discovery and development. The cyclopropane ring is known for its high strain energy, which can lead to unique reactivity and selectivity in chemical reactions. This property has been exploited in the design of novel pharmaceutical agents with improved bioavailability and efficacy. Additionally, the presence of the difluoromethyl group introduces fluorine atoms into the molecule, which can enhance lipophilicity and stability, making it a valuable component in medicinal chemistry.

In terms of synthesis, researchers have developed efficient methods to prepare 1-(difluoromethyl)cyclopropane-1-carbaldehyde using various catalytic systems. One notable approach involves the use of transition metal catalysts, such as palladium complexes, to facilitate the coupling reactions required for constructing the cyclopropane ring. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production and application.

The chemical properties of 1-(difluoromethyl)cyclopropane-1-carbaldehyde are also worth noting. The aldehyde group is highly reactive, enabling it to participate in a wide range of condensation reactions, such as aldol condensations and Mannich reactions. These reactions are fundamental in organic synthesis and have been utilized to construct complex molecular architectures with high precision. Furthermore, the fluorinated substituent on the cyclopropane ring can influence the electronic properties of the molecule, potentially leading to novel reactivity patterns that are yet to be fully explored.

From an environmental perspective, there is growing interest in understanding the degradation pathways of 1-(difluoromethyl)cyclopropane-1-carbaldehyde under various conditions. Studies have shown that this compound can undergo biodegradation under aerobic conditions, suggesting that it may not pose significant long-term risks to ecosystems when properly managed. However, further research is needed to fully assess its environmental impact and develop strategies for safe disposal.

In conclusion, 1-(difluoromethyl)cyclopropane-1-carbaldehyde (CAS No. 1314391-70-2) is a remarkable compound with a diverse range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.